Cas no 1006453-04-8 (4-(4-methyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 4-(4-methyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1006453-04-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD06805400
• CID: 3059088
• PubChem ID: 19620049
• Update Time: 2025-04-21

4-(4-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-pyrazol-1-yl)-butyric acid
• 4-(4-methyl-1H-pyrazol-1-yl)butanoic acid
• SCHEMBL13127885
• BBL038069
• 4-(4-methylpyrazol-1-yl)butanoic acid
• 1006453-04-8
• CS-0440143
• GQB45304
• EN300-92659
• 4-(4-methyl-1H-pyrazol-1-yl)butanoicacid
• AKOS000309141
• MFCD06805400
• STK347033

• MDL： MFCD06805400
• Inchi： 1S/C8H12N2O2/c1-7-5-9-10(6-7)4-2-3-8(11)12/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： LEEJKQABVVGZJR-UHFFFAOYSA-N
• SMILES： OC(CCCN1C=C(C)C=N1)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles